Cas no 1379333-76-2 (1-(2-Bromo-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-(2-Bromo-3-hydroxyphenyl)propan-2-one
• CAS No: 1379333-76-2
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 4978641
• PubChem ID: 83710759
• Update Time: 2025-05-20

1-(2-Bromo-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H9BrO2/c1-6(11)5-7-3-2-4-8(12)9(7)10/h2-4,12H,5H2,1H3
• InChI Key： OIPGLEINUJQVOC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-3-hydroxyphenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-3-hydroxyphenyl)propan-2-one (CAS No. 1379333-76-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-(2-Bromo-3-hydroxyphenyl)propan-2-one (CAS No. 1379333-76-2) has garnered significant attention for its unique structural properties and versatile applications. This aromatic ketone derivative, characterized by a bromine substituent and a hydroxyl group on the phenyl ring, serves as a pivotal intermediate in pharmaceutical synthesis and material science. Its molecular formula, C₉H₉BrO₂, underscores its potential for selective functionalization, making it a subject of interest for researchers exploring drug discovery and fine chemical manufacturing.

The compound’s CAS number 1379333-76-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in organic synthesis. Recent trends indicate growing curiosity about its role in green chemistry applications, particularly in catalytic reactions that minimize waste. Users often inquire: "How does 1-(2-Bromo-3-hydroxyphenyl)propan-2-one contribute to sustainable synthesis?" Studies highlight its utility in palladium-catalyzed cross-coupling reactions, a cornerstone of modern pharmaceutical intermediates production.

From a structural perspective, the hydroxyl group enhances solubility in polar solvents, while the bromo moiety offers a handle for further derivatization. This dual functionality aligns with industry demands for multifunctional building blocks. Notably, its stability under ambient conditions makes it preferable for laboratory-scale experiments and industrial-scale processes alike. SEO analytics reveal related queries such as "safety data sheet for CAS 1379333-76-2" and "suppliers of 1-(2-Bromo-3-hydroxyphenyl)propan-2-one," underscoring commercial and safety considerations.

In the context of drug development, this compound’s phenylpropanone scaffold is instrumental in designing bioactive molecules. Researchers leverage its framework to develop analogs targeting central nervous system (CNS) disorders—a hot topic in 2024 due to rising global mental health awareness. Discussions on platforms like ResearchGate often explore its potential in neuroprotective agent synthesis, linking it to trending keywords like Alzheimer’s research and neuroinflammation.

Environmental compatibility is another focal point. With regulatory bodies emphasizing EPA-compliant chemicals, 1-(2-Bromo-3-hydroxyphenyl)propan-2-one is evaluated for biodegradability and eco-toxicity. Queries such as "Is CAS 1379333-76-2 biodegradable?" reflect this shift toward sustainable chemistry. Analytical techniques like HPLC and GC-MS are commonly employed to assess its purity, a critical factor for GMP-certified production.

The compound’s commercial landscape is equally dynamic. Sourcing trends on B2B platforms indicate demand from contract research organizations (CROs) and generic drug manufacturers. Price volatility of bromine-based precursors further influences its market trajectory. Strategic partnerships between suppliers and end-users are pivotal, as highlighted in recent chemical industry reports.

In summary, 1-(2-Bromo-3-hydroxyphenyl)propan-2-one (CAS No. 1379333-76-2) exemplifies the intersection of innovation and practicality. Its adaptability across pharmaceutical, material science, and green chemistry domains positions it as a compound of enduring significance. As research evolves, so too will its applications—making it a staple in both academic and industrial settings.